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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254 Get Quote

For researchers, scientists, and drug development professionals leveraging bioconjugation

techniques, the selection of an appropriate fluorescent label is a critical step that directly

impacts experimental outcomes. Cyanine5.5 (Cy5.5) hydrazide has emerged as a valuable tool

for the fluorescent labeling of biomolecules containing carbonyl groups, such as aldehydes and

ketones, which can be natively present or introduced through methods like periodate oxidation

of glycoproteins. Its near-infrared (NIR) fluorescence properties make it particularly suitable for

in vivo imaging applications due to reduced tissue autofluorescence in this spectral region.[1]

This guide provides a comprehensive comparison of the spectrophotometric properties of

Cy5.5 hydrazide with other commercially available, carbonyl-reactive fluorescent dyes.

Furthermore, it details a standard experimental protocol for the conjugation and subsequent

spectrophotometric analysis of Cy5.5 hydrazide conjugates, ensuring that researchers can

make informed decisions and achieve reproducible results.

Performance Comparison of Carbonyl-Reactive
Fluorescent Dyes
The choice of a fluorescent dye is often dictated by its specific spectral properties, which

determine its compatibility with existing instrumentation and the sensitivity of the assay. The

following table summarizes the key spectrophotometric characteristics of Cy5.5 hydrazide and

its common alternatives.
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Fluorescent
Dye

Excitation Max
(nm)

Emission Max
(nm)

Molar
Extinction
Coefficient
(M⁻¹cm⁻¹)

Quantum Yield
(Φ)

Cyanine5.5

hydrazide
673 - 684 703 - 710

198,000 -

250,000
0.20 - 0.27

Alexa Fluor 647

hydrazide
~650 ~665 ~239,000 ~0.33

DyLight 650 652 672 250,000 Not specified

CF™ 647

hydrazide
650 665 240,000 Not specified

Fluorescein

hydrazide
~490 - 508 ~515 - 531 Not specified Not specified

Rhodamine B

hydrazide
510 578 Not specified Not specified

Note: Spectral properties can be influenced by the solvent, pH, and conjugation to a

biomolecule. The values presented here are based on publicly available data and may vary

between manufacturers.

Experimental Protocol: Conjugation and
Spectrophotometric Analysis of Cy5.5 Hydrazide-
Antibody Conjugates
This protocol outlines a general procedure for the conjugation of Cyanine5.5 hydrazide to an

antibody, a common application in targeted drug delivery and immunoassays. The method

involves the oxidation of the carbohydrate moieties in the Fc region of the antibody to generate

aldehyde groups, which then react with the hydrazide group of the dye.

Materials:
Antibody solution (e.g., IgG) in a suitable buffer
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Sodium meta-periodate (NaIO₄)

Cyanine5.5 hydrazide

Anhydrous Dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium acetate, pH 5.5)

Purification column (e.g., size-exclusion chromatography)

Spectrophotometer and fluorometer

Experimental Workflow:
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Step 1: Antibody Oxidation

Step 2: Purification Step 3: Conjugation Reaction

Step 4: Final Purification

Step 5: Spectrophotometric Analysis

Antibody Solution

Add Sodium meta-periodate

Incubate to form Aldehyde Groups

Remove excess Periodate (e.g., Desalting Column)

Mix Oxidized Antibody with Cy5.5 Hydrazide

Dissolve Cy5.5 Hydrazide in DMSO

Incubate to form Hydrazone Bond

Remove Unconjugated Dye (e.g., Size-Exclusion Chromatography)

Measure Absorbance at 280 nm and ~675 nm Measure Fluorescence Emission at ~705 nm

Calculate Degree of Labeling (DOL)

Click to download full resolution via product page

Caption: Workflow for Cyanine5.5 Hydrazide Conjugation and Analysis.
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Detailed Procedure:
Antibody Oxidation:

Prepare the antibody solution in the reaction buffer.

Add a freshly prepared solution of sodium meta-periodate to the antibody solution.

Incubate the reaction in the dark at room temperature for a specified period (e.g., 30

minutes).

Purification of Oxidized Antibody:

Remove the excess periodate and byproducts by passing the reaction mixture through a

desalting column equilibrated with the reaction buffer.

Conjugation Reaction:

Immediately before use, dissolve Cyanine5.5 hydrazide in anhydrous DMSO to a desired

concentration.

Add the Cy5.5 hydrazide solution to the purified oxidized antibody solution.

Incubate the reaction in the dark at room temperature for a set time (e.g., 1-2 hours) or

overnight at 4°C.

Purification of the Conjugate:

Separate the labeled antibody from the unconjugated dye using a size-exclusion

chromatography column.

Spectrophotometric Analysis:

Absorbance Measurement: Measure the absorbance of the purified conjugate at 280 nm

(for protein concentration) and at the absorption maximum of Cy5.5 (approximately 675

nm).
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Fluorescence Measurement: Measure the fluorescence emission of the conjugate at the

emission maximum of Cy5.5 (approximately 705 nm) after excitation at the excitation

maximum.

Calculation of Degree of Labeling (DOL): The DOL, which represents the average number

of dye molecules per antibody, can be calculated using the Beer-Lambert law.

Signaling Pathway and Logical Relationships
The underlying principle of this bioconjugation strategy relies on the specific chemical reaction

between the hydrazide moiety of the dye and the aldehyde groups generated on the

biomolecule.

Biomolecule (e.g., Antibody)

Reagents

Carbohydrate Moiety (Vicinal Diols)

Aldehyde Groups

Oxidation

Sodium meta-periodate

Cyanine5.5 Hydrazide

Stable Hydrazone Bond

Nucleophilic Attack

Fluorescently Labeled Biomolecule

Click to download full resolution via product page

Caption: Chemical Pathway of Hydrazide-Aldehyde Conjugation.

This guide provides a foundational understanding of the spectrophotometric analysis of

Cyanine5.5 hydrazide conjugates. By following the outlined protocols and considering the

comparative data, researchers can effectively utilize this powerful fluorescent labeling

technique in their studies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15142254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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